N-ethyl-N-(3-methylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-ethyl-N-(3-methylphenyl)-2-[3-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H23N3O2S2/c1-4-26(18-10-7-8-16(2)14-18)21(28)15-31-24-25-19-12-13-30-22(19)23(29)27(24)20-11-6-5-9-17(20)3/h5-14H,4,15H2,1-3H3
• InChI Key: DSARWKITHCVJFP-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC(=C1)C)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4C)SC=C3
• Molecular Formula: C24H23N3O2S2
• Molecular Weight: 449.6 g/mol

Description

N-ethyl-N-(3-methylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H23N3O2S2 and its molecular weight is 449.59. The purity is usually 95%.
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Scientific Research Applications

Dual Inhibition of Thymidylate Synthase and Dihydrofolate Reductase

N-ethyl-N-(3-methylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide and its analogs have shown potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), two key enzymes in nucleotide biosynthesis pathways. This dual inhibition could be beneficial in cancer therapeutics. Compound 4, a classical analogue, is reported as the most potent dual inhibitor of human TS and DHFR known to date. The nonclassical analogues also demonstrated moderate potency against human TS, indicating the promising therapeutic potential of these compounds (Gangjee, Qiu, Li, & Kisliuk, 2008).

Antitumor Activity

Several derivatives of N-ethyl-N-(3-methylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide have been synthesized and evaluated for their antitumor activity. These compounds displayed potent anticancer activity, comparable to that of doxorubicin, on various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines. This highlights the potential of these compounds as effective agents in cancer treatment (Hafez & El-Gazzar, 2017).

Glutaminase Inhibition

Analogues of N-ethyl-N-(3-methylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide were explored as glutaminase inhibitors. Glutaminase is a key enzyme involved in glutamine metabolism, which is critical in cancer cells. One of the analogs demonstrated similar potency and better solubility relative to a known glutaminase inhibitor, BPTES. This suggests its potential as a therapeutic agent in cancer treatment, especially in targeting glutamine metabolism in cancer cells (Shukla et al., 2012).